2-[(Z)-2-(2,4-dimethoxyphenyl)ethenyl]-6-hydroxy-5-nitropyrimidin-4(3H)-one

• Molecular Formula: C14H13N3O6
• Molecular Weight: 319.27 g/mol
• IUPAC Name: 2-[(Z)-2-(2,4-dimethoxyphenyl)ethenyl]-4-hydroxy-5-nitro-1H-pyrimidin-6-one
• InChI: InChI=1S/C14H13N3O6/c1-22-9-5-3-8(10(7-9)23-2)4-6-11-15-13(18)12(17(20)21)14(19)16-11/h3-7H,1-2H3,(H2,15,16,18,19)/b6-4-
• InChI Key: BELNZCVIGGNYAR-XQRVVYSFSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C\C2=NC(=C(C(=O)N2)[N+](=O)[O-])O)OC
• SMILES: COC1=CC(=C(C=C1)C=CC2=NC(=C(C(=O)N2)[N+](=O)[O-])O)OC

Description

2-[(Z)-2-(2,4-dimethoxyphenyl)ethenyl]-6-hydroxy-5-nitropyrimidin-4(3H)-one is a chemical compound that has gained significant attention in scientific research. It is a synthetic compound that has potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 2-[(Z)-2-(2,4-dimethoxyphenyl)ethenyl]-6-hydroxy-5-nitropyrimidin-4(3H)-one is not fully understood. In cancer cells, it has been shown to inhibit the activity of enzymes involved in cell growth and division. In weeds, it has been shown to inhibit the activity of enzymes involved in photosynthesis. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects:
2-[(Z)-2-(2,4-dimethoxyphenyl)ethenyl]-6-hydroxy-5-nitropyrimidin-4(3H)-one has been shown to have both biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis or programmed cell death. In weeds, it has been shown to inhibit the growth and development of the plant. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(Z)-2-(2,4-dimethoxyphenyl)ethenyl]-6-hydroxy-5-nitropyrimidin-4(3H)-one in lab experiments include its synthetic nature, high purity, and potential applications in various fields. The limitations include its high cost of synthesis and limited availability.

Future Directions

There are many future directions for the research of 2-[(Z)-2-(2,4-dimethoxyphenyl)ethenyl]-6-hydroxy-5-nitropyrimidin-4(3H)-one. In medicine, further research is needed to fully understand its anti-cancer properties and potential use in cancer treatment. In agriculture, further research is needed to fully understand its potential as a herbicide and its effects on non-target organisms. In material science, further research is needed to fully understand its potential as a dye and its properties in different applications. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 2-[(Z)-2-(2,4-dimethoxyphenyl)ethenyl]-6-hydroxy-5-nitropyrimidin-4(3H)-one involves the reaction of 2,4-dimethoxybenzaldehyde with nitromethane in the presence of ammonium acetate. The resulting nitrostyrene is then treated with ethyl cyanoacetate to obtain the final product. The synthesis method has been optimized to yield a high percentage of the desired product.

Scientific Research Applications

2-[(Z)-2-(2,4-dimethoxyphenyl)ethenyl]-6-hydroxy-5-nitropyrimidin-4(3H)-one has potential applications in various scientific research fields. In medicine, it has been studied for its anti-cancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. In agriculture, it has been studied for its potential use as a herbicide. It has been shown to inhibit the growth of weeds and has potential as a selective herbicide. In material science, it has been studied for its potential use as a dye. It has been shown to have good dyeing properties and has potential as a natural dye.